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Compound of Interest

Compound Name: 2-Cyclopropyl-2-oxoacetic acid

Cat. No.: B174798 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of our work

extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we

handle, including their safe and responsible disposal. This guide provides an in-depth,

procedural framework for the proper disposal of 2-Cyclopropyl-2-oxoacetic acid, ensuring the

safety of laboratory personnel and the protection of our environment. The causality behind

each procedural step is explained to foster a culture of safety and proactive risk mitigation.

Immediate Safety and Hazard Recognition
Before initiating any disposal protocol, it is paramount to recognize the inherent hazards of 2-
Cyclopropyl-2-oxoacetic acid. A thorough understanding of its chemical properties is the

foundation of safe handling and disposal.

Chemical and Physical Properties Overview
Property Value Source

CAS Number 13885-13-7 [1][2][3][4]

Molecular Formula C5H6O3 [2][5]

Molecular Weight 114.10 g/mol [5]

Physical Form Liquid [1]

Storage Temperature 2-8°C, Sealed in a dry place [1]
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GHS Hazard Identification
Globally Harmonized System (GHS) classifications provide a universally understood language

of hazard communication. For 2-Cyclopropyl-2-oxoacetic acid, the following classifications

are critical to acknowledge:

GHS Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Source:[1][6][7]

These classifications mandate the use of appropriate Personal Protective Equipment (PPE) at

all times. This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a

lab coat. All handling of this compound should be performed in a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.[8][9][10]

Disposal Decision Workflow
The following flowchart outlines the critical decision-making process for the disposal of 2-
Cyclopropyl-2-oxoacetic acid. This visual guide ensures a logical and compliant approach to

waste management.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b174798?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f59d1?context=bbe
https://www.arctomsci.com/BD-A334824-1
http://angenechemical.com/sds/13885-13-7.pdf
https://www.chemicalbook.com/msds/2-cyclopropylamino-2-oxoacetic-acid.pdf
https://aksci.com/sds/3732CT_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0941603&productDescription=CYCLOPROPYLACETIC+ACID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b174798?utm_src=pdf-body
https://www.benchchem.com/product/b174798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2-Cyclopropyl-2-oxoacetic
Acid Waste Generated

Assess Contamination:
Is the waste mixed with other

hazardous materials?

Pure or Minimally
Contaminated Waste

No

Heavily Contaminated or
Mixed Waste Stream

Yes

Label as:
'Hazardous Waste - Organic Acid'
'2-Cyclopropyl-2-oxoacetic acid'

Label with all components:
'Hazardous Waste - Mixed Organic'
List all constituents and percentages

Select a compatible, leak-proof
waste container (e.g., glass or

polyethylene).

Store segregated from:
- Bases

- Oxidizing Agents
- Reactive Metals

Log waste in the laboratory's
hazardous waste inventory.

Contact Environmental Health &
Safety (EHS) or a licensed

chemical waste disposal service.

End: Waste collected by
authorized personnel for

incineration or other approved
treatment.

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-Cyclopropyl-2-oxoacetic acid.
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Step-by-Step Disposal Protocol
This protocol provides a detailed, sequential procedure for the safe disposal of 2-Cyclopropyl-
2-oxoacetic acid from the point of generation to its final removal from the laboratory.

Step 1: Immediate Waste Collection
Designated Waste Container: At the point of generation, collect all waste containing 2-
Cyclopropyl-2-oxoacetic acid in a designated, compatible hazardous waste container.

Recommended container materials are glass or high-density polyethylene (HDPE). Ensure

the container is in good condition, free from cracks or damage, and has a secure, tight-fitting

lid.[8]

Avoid Mixing: Do not mix 2-Cyclopropyl-2-oxoacetic acid waste with other waste streams,

particularly bases, strong oxidizing agents, or reactive metals, to prevent violent chemical

reactions.

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion and

prevent pressure buildup.

Step 2: Proper Labeling
Hazardous Waste Label: Immediately affix a completed hazardous waste label to the

container.

Content Identification: Clearly write the full chemical name, "2-Cyclopropyl-2-oxoacetic
acid," and its concentration or percentage in the waste mixture. If it is part of a mixed waste

stream, list all components and their approximate percentages.

Hazard Identification: Mark the appropriate hazard boxes on the label (e.g., "Corrosive,"

"Toxic").

Date of Accumulation: Record the date when the first drop of waste was added to the

container. This is a regulatory requirement in many jurisdictions.

Step 3: Segregated Storage
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Storage Location: Store the labeled waste container in a designated satellite accumulation

area within the laboratory. This area should be under the control of laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin or tray

that can hold the entire volume of the container in case of a leak or spill.

Segregation: Ensure the storage area segregates acidic waste from incompatible materials

such as bases, oxidizers, and flammable solvents.

Step 4: Arranging for Disposal
Consult Institutional Policies: Adhere to your institution's specific procedures for hazardous

waste pickup. This typically involves contacting the Environmental Health and Safety (EHS)

department.

Professional Disposal Service: The disposal of 2-Cyclopropyl-2-oxoacetic acid must be

handled by a licensed professional waste disposal service.[7] This is not a material that can

be disposed of down the drain or in regular trash.

Documentation: Maintain a record of all hazardous waste generated and disposed of, in

accordance with your institution's policies and local regulations.

Emergency Procedures for Spills and Exposures
In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][10]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]
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Small Spills: For minor spills within a chemical fume hood, absorb the material with an inert

absorbent such as vermiculite, dry sand, or earth. Place the contaminated absorbent into a

sealed, labeled hazardous waste container for disposal.

Large Spills: Evacuate the area immediately. Notify your institution's EHS department or

emergency response team. Do not attempt to clean up a large spill without proper training

and equipment.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and

compliant disposal of 2-Cyclopropyl-2-oxoacetic acid, upholding the principles of scientific

integrity and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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